Cas no 2137772-51-9 (1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-)

• Product Name: 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-
• CAS No: 2137772-51-9
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5257329
• Update Time: 2025-10-30

1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C10H18ClNO2/c1-10(2,14)8-4-6-12(7-8)9(13)3-5-11/h8,14H,3-7H2,1-2H3
• InChI Key： GHCCVKFROPUVDQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(O)(C)C)C1)(=O)CCCl

Additional information on 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

Chemical Compound: 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] (CAS No: 2137772-51-9)

Introduction

The compound 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl], identified by the CAS number 2137772-51-9, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential biological activities.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with a hydroxymethyl group and a chlorinated propanone moiety. The presence of the pyrrolidine ring contributes to the compound's stability and reactivity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive molecules with specific therapeutic targets.

Synthesis and Production

The synthesis of 2137772-51-9 involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative followed by subsequent chlorination and ketone formation steps. Researchers have recently explored more efficient synthetic pathways, leveraging catalytic methods to enhance yield and reduce production costs. These advancements have made the compound more accessible for both academic research and industrial applications.

Applications in Pharmacology

In the field of pharmacology, this compound has shown promise as a precursor for developing bioactive agents with potential anti-inflammatory and analgesic properties. Studies conducted in 2023 have demonstrated its ability to modulate specific cellular pathways, suggesting its role in the development of novel therapeutic agents. The compound's unique structure allows for selective interactions with biological targets, making it a valuable tool in drug discovery.

Environmental Impact and Safety

Evaluations of the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Research indicates that it exhibits low toxicity under standard conditions; however, prolonged exposure or improper handling should be avoided. Regulatory guidelines recommend adhering to standard safety protocols when working with this compound to minimize any potential risks.

Future Prospects

The future outlook for this compound is promising, with ongoing research exploring its potential in advanced materials science and green chemistry applications. Scientists are investigating methods to utilize its structural features for creating sustainable chemical processes. Additionally, collaborations between academic institutions and industry leaders are expected to drive further innovations in its application across diverse sectors.

In conclusion, the compound 2137772-51-9, or 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-pyrrolidinyl], represents a significant advancement in organic chemistry with wide-ranging implications for science and industry.